Cas no 360070-81-1 (1H-Pyrazole,4-(1,1-dimethylethyl)-3-(1-methylethyl)-)

• Product Name: 1H-Pyrazole,4-(1,1-dimethylethyl)-3-(1-methylethyl)-
• CAS No: 360070-81-1
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 303295
• PubChem ID: 45096290
• Update Time: 2025-04-19

1H-Pyrazole,4-(1,1-dimethylethyl)-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,4-(1,1-dimethylethyl)-3-(1-methylethyl)-
• 1H-Pyrazole,4-(1,1-dimethylethyl)-3-(1-methylethyl)-(9CI)
• SCHEMBL13306749
• 360070-81-1
• 4-(tert-Butyl)-5-isopropyl-1H-pyrazole
• SCHEMBL19845914

• Inchi： 1S/C10H18N2/c1-7(2)9-8(6-11-12-9)10(3,4)5/h6-7H,1-5H3,(H,11,12)
• InChI Key： MWXQPJGHPQKRPY-UHFFFAOYSA-N
• SMILES： N1C(C(C)C)=C(C=N1)C(C)(C)C

Computed Properties

• Exact Mass: 166.14714
• Monoisotopic Mass: 166.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• Surface Charge: 0
• Tautomer Count: 34
• XLogP3: 2.2

Experimental Properties

• PSA: 28.68